Cas no 1342666-84-5 (5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1342666-84-5
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5919912
• PubChem ID: 63801121
• Update Time: 2025-10-28

5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(2-ethoxyethyl)-
• 5-Amino-1-(2-ethoxyethyl)pyrimidine-2,4(1h,3h)-dione
• 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CS-0349305
• EN300-1107692
• 1342666-84-5
• AKOS013113064

• Inchi： 1S/C8H13N3O3/c1-2-14-4-3-11-5-6(9)7(12)10-8(11)13/h5H,2-4,9H2,1H3,(H,10,12,13)
• InChI Key： UHMRHEFXHYWPHA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOCC)C=C(N)C(=O)N1

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• pka: 9.54±0.10(Predicted)

Additional information on 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Properties and Applications of 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1342666-84-5)

5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the tetrahydropyrimidine class, which is well-known for its role in the synthesis of various biologically active molecules. The presence of both amino and carboxylate functional groups in its structure makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.

The molecular structure of 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1342666-84-5) consists of a six-membered ring containing nitrogen atoms at positions 1 and 3, with an amino group at position 5 and a dione moiety at positions 2 and 4. The ethoxyethyl side chain at position 1 introduces lipophilicity to the molecule, enhancing its solubility in organic solvents and potentially improving its bioavailability when used in drug formulations.

In recent years, there has been growing interest in tetrahydropyrimidine derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure provides a rich platform for medicinal chemists to explore new chemical space and develop molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione core structure, researchers can design molecules that specifically target aberrant kinase activity without affecting normal cellular processes.

Recent studies have demonstrated the utility of 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in the development of small-molecule inhibitors that disrupt cancer cell proliferation. For instance, derivatives of this compound have been shown to inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are frequently overexpressed in various cancers. These findings highlight the potential of 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a key intermediate in oncology drug development.

The synthesis of 5-amino-1-(2-ethoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and functional group modifications. Advances in synthetic methodologies have enabled more efficient production processes for this compound.

The pharmacological properties of derivatives derived from 5-amino-1-(2-ethoxyethyl)-1,2,3，tetrahydropyrimidine -24dione have been extensively studied in preclinical models. These studies have revealed promising results regarding their ability to modulate biological pathways associated with various diseases. The compound’s ability to interact with biological targets suggests its potential as a lead molecule for further drug development efforts.

In conclusion,5-amino -1(22 ethoxy ethyl) -12，34 -tetra hydrop y rimid ine -24 dione (CAS No。13426668 -84 -5) is a structurally interesting heterocyclic compound with significant pharmaceutical potential。 Its unique properties make it an attractive scaffold for designing novel therapeutic agents， particularly those targeting kinases and other enzymes involved in disease pathogenesis。 As research continues to uncover new applications for tetrahydropyrimidine derivatives， this compound is poised to play an important role in future drug discovery efforts。